Cas no 54968-03-5 (3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone)

• Product Name: 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone
• CAS No: 54968-03-5
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 2106057
• PubChem ID: 13463810
• Update Time: 2025-08-05

3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone
• 54968-03-5
• UTAVWZJIPPDSAU-UHFFFAOYSA-N
• ECA96803
• DA-23987
• 3-bromo-5,6,7,8-tetrahydro-1H-quinolin-2-one
• 3-bromo-1,2,5,6,7,8-hexahydroquinolin-2-one
• CS-0102356
• Z1269215692
• SCHEMBL4786314
• 3-bromo-5,6,7,8-tetrahydroquinolin-2(1H)-one
• 863-412-7
• EN300-6758859

• Inchi： 1S/C9H10BrNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h5H,1-4H2,(H,11,12)
• InChI Key： UTAVWZJIPPDSAU-UHFFFAOYSA-N
• SMILES： BrC1C(NC2=C(C=1)CCCC2)=O

Computed Properties

• Exact Mass: 226.99458Da
• Monoisotopic Mass: 226.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone

Introduction to 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone (CAS No. 54968-03-5)

3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone, identified by its Chemical Abstracts Service (CAS) number 54968-03-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinolinone class, a structurally diverse family of molecules known for their broad spectrum of biological activities. The presence of a bromine substituent at the 3-position and a tetrahydropyran ring system in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone features a fused bicyclic system consisting of a benzene ring and a piperidine moiety, with the quinolinone core providing a nitrogen-containing heterocycle. The bromine atom at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. This reactivity has been exploited in the synthesis of novel bioactive compounds targeting various therapeutic areas.

In recent years, 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of bioactive molecules with significant pharmacological effects. For instance, derivatives of this scaffold have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The quinolinone core is particularly noteworthy due to its presence in several FDA-approved drugs, underscoring its importance as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone as a lead compound. Researchers have leveraged virtual screening techniques to identify potential binding interactions between this molecule and biological targets such as kinases and proteases. These studies have revealed that structural modifications at the bromine substituent and the tetrahydropyran ring can significantly enhance binding affinity and selectivity. Such insights have guided the design of novel inhibitors with improved therapeutic profiles.

The synthesis of 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone can be achieved through multiple routes depending on the desired purity and scalability. A common approach involves the bromination of an appropriately substituted tetrahydropyranone precursor using brominating agents such as N-bromosuccinimide (NBS). Alternatively, cyclization reactions starting from readily available starting materials can be employed to construct the quinolinone core. The choice of synthetic route is often dictated by factors such as cost-effectiveness, yield optimization, and environmental considerations.

In terms of biological activity, 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone has shown promise in preclinical studies as a modulator of cellular signaling pathways implicated in cancer progression. The bromine atom facilitates further derivatization to create molecules that can selectively inhibit aberrant signaling cascades. For example, researchers have explored its potential as an antagonist of certain growth factor receptors by introducing additional functional groups that enhance receptor binding affinity. These findings highlight its versatility as a pharmacological tool.

The pharmacokinetic properties of 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone are also subjects of interest in drug development. Studies have examined its solubility profile, metabolic stability, and distribution within biological systems. Understanding these parameters is crucial for optimizing bioavailability and minimizing off-target effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its metabolic pathways and degradation products.

From an industrial perspective, 3-bromo-5,6,7,8-tetrahydro-2(1H)-Quinolinone represents an important intermediate in large-scale chemical synthesis. Its utility spans across multiple industries beyond pharmaceuticals; for instance; it serves as a precursor in agrochemical formulations where similar heterocyclic structures exhibit herbicidal or pesticidal activities. The demand for high-purity versions of this compound has driven innovations in synthetic methodologies aimed at improving yield and reducing impurities.

The future directions for research involving 3-bromo-5;6;7;8-tetrahydro--2(1H)quinolino ne (CAS No 54968--03--5) are promising given its structural versatility and biological relevance. Emerging fields such as nanomedicine offer exciting opportunities by incorporating this scaffold into drug delivery systems targeting specific disease states with enhanced precision. Additionally; green chemistry principles are being increasingly applied to develop more sustainable synthetic routes that minimize waste generation while maintaining high product quality.